N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide

• IUPAC Name: (E)-N-[2-(2,3,4,5,6-pentafluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C22H11F5N2O2/c23-17-16(18(24)20(26)21(27)19(17)25)22-29-13-10-12(7-8-14(13)31-22)28-15(30)9-6-11-4-2-1-3-5-11/h1-10H,(H,28,30)/b9-6+
• InChI Key: GYFBUEBFWJPEMW-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=C(C(=C4F)F)F)F)F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=C(C(=C4F)F)F)F)F
• Molecular Formula: C22H11F5N2O2
• DSSTOX Substance ID: DTXSID30417622
• Molecular Weight: 430.3 g/mol
• CAS RN: 6350-33-0

Description

N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]-3-phenylacrylamide, commonly known as PFB-PA, is a fluorescent probe that is widely used in scientific research. This compound is highly sensitive to changes in the local environment, making it an excellent tool for studying various biological processes.

Mechanism of Action

PFB-PA works by binding to specific biomolecules, such as proteins or nucleic acids, and undergoing a conformational change that results in a change in fluorescence intensity. This change in fluorescence can be detected using a fluorescence microscope or a fluorometer, allowing researchers to monitor changes in the local environment of the biomolecule.
Biochemical and Physiological Effects:
PFB-PA has been shown to have minimal effects on cellular function and viability, making it an excellent tool for studying live cells and tissues. However, it should be noted that PFB-PA can bind to proteins and potentially interfere with their function, so caution should be exercised when interpreting results.

Advantages and Limitations for Lab Experiments

One of the major advantages of PFB-PA is its high sensitivity and specificity for detecting changes in the local environment of biomolecules. It is also relatively easy to use and can be incorporated into various experimental protocols. However, PFB-PA is not suitable for all applications, and its use may be limited by factors such as cost, availability, and compatibility with specific experimental conditions.

Future Directions

There are many potential future directions for research involving PFB-PA. One area of interest is the development of new PFB-PA derivatives with improved properties, such as increased brightness or specificity for certain biomolecules. Another area of interest is the development of new applications for PFB-PA, such as in vivo imaging or drug delivery. Overall, PFB-PA is a versatile and valuable tool for scientific research, and its continued development and application will likely lead to new insights into the workings of biological systems.

Synthesis Methods

The synthesis of PFB-PA involves the reaction of 2-(pentafluorophenyl)benzoxazole with phenylacryloyl chloride in the presence of a base such as triethylamine. The resulting product is a yellow powder that is highly fluorescent and stable under a wide range of conditions.

Scientific Research Applications

PFB-PA is widely used as a fluorescent probe in various scientific research applications. It has been used to study protein-protein interactions, enzyme activity, and cellular signaling pathways. PFB-PA is also used in drug discovery research to screen for potential drug candidates.